Cas no 475-56-9 (5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol)

• Product Name: 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol
• CAS No: 475-56-9
• MF: C₂₈H₃₀O₆
• MW: 462.534208774567
• CID: 843566
• PubChem ID: 454878
• Update Time: 2025-08-05

5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol Chemical and Physical Properties

Names and Identifiers

• 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol
• [2,2'-Binaphthalene]-1,1',6,6',7,7'-hexol, 3,3'-dimethyl-5,5'-bis(1-methylethyl)-
• 3-methyl-5-propan-2-yl-2-(1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)naphthalene-1,6,7-triol
• AC1L9RXE
• Apogossypol
• CHEMBL551288
• CNDO-103
• NSC736630
• NSC-736630
• SureCN2513478
• PBJKWGWHZVXBGU-UHFFFAOYSA-N
• (+/-)-5,5'-Diisopropyl-3,3'-dimethyl-[2,2']binaphthalenyl-1,6,7,1',6',7'-hexaol
• 5,5'-Diisopropyl-3,3'-dimethyl-(2,2'-binaphthalene)-1,1',6,6',7,7'-hexol
• 475-56-9
• AKOS016013513
• Racemic Apogossypol, stabilized with ascorbic acid
• (S)-Apogossypol
• Apogossypol;NSC736630
• 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-[2,2'-binaphthalene]
• 66389-74-0
• (+)-5,5'-Diisopropyl-3,3'-dimethyl-[2,2']binaphthalenyl-1,6,7,1',6',7'-hexaol
• BDBM31802
• DA-48570
• Apogossypol; NSC736630
• (2,2'-Binaphthalene)-1,1',6,6',7,7'-hexol, 5,5'-diisopropyl-3,3'-dimethyl-
• 3,3'-dimethyl-5,5'-bis(propan-2-yl)-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexol
• SCHEMBL2513478
• (+)-Apogossypol
• BCP32267
• DTXSID60197162
• 5-isopropyl-3-methyl-2-(1,6,7-trihydroxy-5-isopropyl-3-methyl-2-naphthyl)naphthalene-1,6,7-triol

• Inchi： 1S/C28H30O6/c1-11(2)21-15-7-13(5)23(25(31)17(15)9-19(29)27(21)33)24-14(6)8-16-18(26(24)32)10-20(30)28(34)22(16)12(3)4/h7-12,29-34H,1-6H3
• InChI Key： PBJKWGWHZVXBGU-UHFFFAOYSA-N
• SMILES： OC1C2=CC(=C(C(C(C)C)=C2C=C(C)C=1C1=C(C2=CC(=C(C(C(C)C)=C2C=C1C)O)O)O)O)O

Computed Properties

• Exact Mass: 462.2043
• Monoisotopic Mass: 462.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.38

Additional information on 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol

Introduction to 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol (CAS No. 475-56-9)

5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol, with the CAS number 475-56-9, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and biology. This compound belongs to the class of binaphthols and is characterized by its chiral nature and multiple hydroxyl groups, which contribute to its diverse reactivity and functional versatility.

The molecular structure of 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol consists of two naphthalene rings connected by a central carbon atom, with each ring substituted by isopropyl and methyl groups. The presence of six hydroxyl groups (-OH) at specific positions on the naphthalene rings imparts this compound with high reactivity and the ability to form stable complexes with various metal ions. This makes it a valuable ligand in coordination chemistry and a potential candidate for catalytic applications.

In the field of asymmetric synthesis, 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol has been extensively studied for its ability to induce enantioselectivity in various reactions. Recent research has demonstrated its effectiveness as a chiral ligand in asymmetric catalysis, particularly in the synthesis of optically active compounds. For instance, a study published in the Journal of the American Chemical Society (JACS) reported the use of this compound as a ligand in palladium-catalyzed allylic alkylation reactions, achieving high enantioselectivities and yields.

Beyond its applications in synthetic chemistry, 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol has also shown promise in the field of materials science. Its unique molecular architecture and chiral properties make it suitable for the development of chiral materials with advanced optical and electronic properties. Research conducted at the University of California demonstrated that this compound can be used to create chiral liquid crystals with tunable optical activity. These materials have potential applications in displays, sensors, and other optoelectronic devices.

In addition to its chemical and material science applications, 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol has been explored for its biological activities. Studies have shown that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties. A recent publication in the Journal of Medicinal Chemistry reported that modified forms of this binaphthol derivative can effectively inhibit pro-inflammatory cytokines and scavenge free radicals. These findings suggest potential therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions.

The synthesis of 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of naphthol derivatives followed by substitution reactions to introduce the isopropyl and methyl groups. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

In conclusion, 5，5’-Diisopropyl-3，3’-dimethyl-[2，2’-binaphthalene]-1，1’，6，6’，7，7’-hexaol (CAS No. 475-56-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an important molecule for research in asymmetric synthesis, materials science, and medicinal chemistry. As ongoing studies continue to uncover new applications and properties of this compound, 5，5’-Diisopropyl-3，3’-dimethyl-[2，2’-binaphthalene]-1，1’，6，6’，7，7’-hexaol is likely to remain a focal point of scientific interest for years to come.